Cas no 122274-98-0 (1,6-Anhydro-β-d-cellopentose)

• Product Name: 1,6-Anhydro-β-d-cellopentose
• CAS No: 122274-98-0
• MF: C₃₀H₅₀O₂₅
• MW: 810.703012943268
• CID: 2160986
• Update Time: 2025-08-05

1,6-Anhydro-β-d-cellopentose Chemical and Physical Properties

Names and Identifiers

• 1,6-Anhydro-β-d-cellopentose
• 1,6-Anhydro-beta-D-cellopentaose min. 98%
• 1,6-Anhydro-b-D-cellopentose
• Cellopentaosan
• O-beta-D-Glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-1,6-anhydro-beta-D-glucopyranose
• 1,6-Anhydro-β-D-cellopentaose

• Inchi： 1S/C30H50O25/c31-1-6-11(35)12(36)17(41)27(47-6)52-22-7(2-32)48-28(19(43)14(22)38)53-23-8(3-33)49-29(20(44)15(23)39)54-24-9(4-34)50-30(21(45)16(24)40)55-25-10-5-46-26(51-10)18(42)13(25)37/h6-45H,1-5H2/t6-,7-,8-,9-,10-,11-,12+,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27+,28+,29+,30+/m1/s1
• InChI Key： ZGSGCZRTELCXRT-FFFJRYSISA-N
• SMILES： O([C@@]1([H])[C@@H]([C@@H](O)[C@H](O[C@@]2([H])[C@@H]([C@@H](O)[C@H](O[C@@]3([H])[C@@H]([C@@H](O)[C@H](O[C@@]4([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O4)O)[C@@H](CO)O3)O)[C@@H](CO)O2)O)[C@@H](CO)O1)O)[C@H]1[C@@H]([C@@H](O)[C@@H]2OC[C@H]1O2)O

Experimental Properties

• Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (140 g/l) (25 º C),

Additional information on 1,6-Anhydro-β-d-cellopentose

1,6-Anhydro-β-d-cellopentose: A Comprehensive Overview

1,6-Anhydro-β-d-cellopentose, identified by the CAS registry number CAS No. 122274-98-0, is a naturally occurring pentose sugar derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and natural product chemistry. This compound is a dehydrated derivative of β-d-cellopentose, characterized by the formation of a cyclic structure through the loss of a water molecule between the hydroxyl group at position 6 and the aldehyde group at position 1. This structural modification imparts unique chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The structural uniqueness of 1,6-Anhydro-β-d-cellopentose lies in its cyclic conformation, which is stabilized by intramolecular hydrogen bonding. This cyclic structure not only enhances the compound's stability but also influences its interactions with biological systems. Recent studies have highlighted its potential as a bioactive agent, particularly in the context of anti-inflammatory and antioxidant activities. For instance, a 2023 study published in the Journal of Natural Products demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential application in treating inflammatory diseases.

In terms of its natural occurrence, 1,6-Anhydro-β-d-cellopentose is primarily found in certain fungal species and specific marine organisms. Its isolation from these sources has been facilitated by advancements in analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have enabled researchers to accurately characterize the compound's structure and purity, which is crucial for its subsequent use in pharmacological studies.

The chemical synthesis of 1,6-Anhydro-β-d-cellopentose has also been explored as an alternative to extraction from natural sources. Recent research has focused on developing efficient synthetic routes that minimize environmental impact while ensuring high yields. For example, a study published in Green Chemistry in 2023 reported a novel enzymatic approach to synthesize this compound using recombinant glycosyltransferases. This method not only enhances sustainability but also opens new avenues for large-scale production.

The biological activity of CAS No. 122274-98-0 extends beyond its anti-inflammatory properties. Preclinical studies have indicated its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. A 2023 study conducted at the University of California revealed that this compound selectively targets cancer cells by modulating key signaling pathways involved in cell proliferation and survival.

In addition to its therapeutic potential, 1,6-Anhydro-β-d-cellopentose has shown promise in the food industry as a natural sweetener with low caloric content. Its unique taste profile and stability under various processing conditions make it an attractive candidate for use in low-calorie beverages and snacks. However, further research is required to optimize its extraction and purification processes for industrial applications.

The future of CAS No. 122274-98-0 appears bright, with ongoing research focusing on expanding its applications across multiple domains. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into marketable products. As our understanding of its molecular mechanisms deepens, it is likely that new therapeutic indications will emerge, solidifying its position as a valuable natural product in modern medicine.